Cas no 1189982-66-8 (4-2-((Methyl-d3)-2-pyridinylamino)ethoxybenzaldehyde)

• Product Name: 4-2-((Methyl-d3)-2-pyridinylamino)ethoxybenzaldehyde
• CAS No: 1189982-66-8
• MF: C₁₅H₁₆N₂O₂
• MW: 259.318228721619
• CID: 4555006
• Update Time: 2025-10-16

4-2-((Methyl-d3)-2-pyridinylamino)ethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[2-((Methyl-d3)-2-pyridinylamino)ethoxy]benzaldehyde
• 4-[2-[pyridin-2-yl(trideuteriomethyl)amino]ethoxy]benzaldehyde
• 4-2-((Methyl-d3)-2-pyridinylamino)ethoxybenzaldehyde

• Inchi： 1S/C15H16N2O2/c1-17(15-4-2-3-9-16-15)10-11-19-14-7-5-13(12-18)6-8-14/h2-9,12H,10-11H2,1H3/i1D3
• InChI Key： FRMKJZNBTRONBV-FIBGUPNXSA-N
• SMILES： C(=O)C1=CC=C(OCCN(C2=NC=CC=C2)C([2H])([2H])[2H])C=C1

Additional information on 4-2-((Methyl-d3)-2-pyridinylamino)ethoxybenzaldehyde

Comprehensive Overview of 4-2-((Methyl-d3)-2-pyridinylamino)ethoxybenzaldehyde (CAS No. 1189982-66-8)

4-2-((Methyl-d3)-2-pyridinylamino)ethoxybenzaldehyde (CAS No. 1189982-66-8) is a deuterated organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The incorporation of deuterium (methyl-d3) in the molecule enhances its metabolic stability, making it a valuable tool in drug discovery and development. Researchers are increasingly focusing on deuterated compounds like this one to improve pharmacokinetic profiles and reduce side effects in therapeutic agents.

The compound's name, 4-2-((Methyl-d3)-2-pyridinylamino)ethoxybenzaldehyde, reflects its complex structure, which includes a pyridine ring, an ethoxy linker, and a benzaldehyde moiety. This combination of functional groups allows for versatile reactivity, enabling its use in synthesizing more complex molecules. The presence of the methyl-d3 group is particularly noteworthy, as deuterium-labeled compounds are pivotal in mass spectrometry and NMR studies, providing clearer insights into molecular interactions and metabolic pathways.

In recent years, the demand for deuterated compounds such as 4-2-((Methyl-d3)-2-pyridinylamino)ethoxybenzaldehyde has surged, driven by advancements in precision medicine and the need for more stable isotopic labeling. This compound is often searched in conjunction with terms like "deuterated drug intermediates," "isotope-labeled benzaldehyde derivatives," and "metabolic stability enhancers," highlighting its relevance in cutting-edge research. Its CAS No. 1189982-66-8 serves as a critical identifier for researchers sourcing high-purity materials for their studies.

One of the key applications of 4-2-((Methyl-d3)-2-pyridinylamino)ethoxybenzaldehyde is in the development of kinase inhibitors, a class of drugs that target specific enzymes involved in cell signaling pathways. The deuterium substitution in the methyl-d3 group can significantly alter the compound's binding affinity and selectivity, making it a promising candidate for optimizing drug efficacy. Additionally, its benzaldehyde moiety offers a reactive handle for further chemical modifications, enabling the creation of diverse molecular libraries for high-throughput screening.

From a synthetic chemistry perspective, the preparation of 4-2-((Methyl-d3)-2-pyridinylamino)ethoxybenzaldehyde involves multi-step organic transformations, including palladium-catalyzed couplings and reductive aminations. These processes require meticulous control to ensure the integrity of the deuterium labels and the overall purity of the product. Researchers often seek detailed protocols and analytical data for this compound, underscoring the importance of reliable suppliers and well-documented synthetic routes.

The growing interest in deuterium-labeled compounds has also been fueled by their potential to address challenges in drug metabolism and toxicity. By replacing hydrogen with deuterium, as seen in the methyl-d3 group of this compound, scientists can slow down enzymatic degradation, thereby extending the half-life of active pharmaceutical ingredients. This strategy, known as the "deuterium switch," has been successfully applied in several FDA-approved drugs, further validating the significance of compounds like 4-2-((Methyl-d3)-2-pyridinylamino)ethoxybenzaldehyde.

In summary, 4-2-((Methyl-d3)-2-pyridinylamino)ethoxybenzaldehyde (CAS No. 1189982-66-8) represents a sophisticated and highly functionalized building block in modern medicinal chemistry. Its unique deuterium labeling, combined with its versatile reactivity, positions it as a critical component in the development of next-generation therapeutics. As the scientific community continues to explore the benefits of isotopic labeling, this compound is poised to play an increasingly prominent role in drug discovery and biochemical research.